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Compound of Interest

Compound Name: N-Methyldodecylamine
CAS No.: 7311-30-0
Cat. No.: B1205229
Get Quote
. J

N-Methyldodecylamine is a secondary fatty amine with a long alkyl chain, which imparts
surfactant-like properties.[1] While useful in various applications, from the synthesis of specialty
chemicals to the formulation of detergents, its chemical nature necessitates stringent safety
protocols.[1] The primary hazards associated with N-Methyldodecylamine are its corrosivity
and potential for severe tissue damage upon contact.[2]

GHS Classification and Hazard Statements

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products. N-
Methyldodecylamine is classified as follows:
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GHS Hazard
Hazard Class Category Source
Statement

H314: Causes severe

Skin
) o 1B skin burns and eye [21[31[4]
Corrosion/Irritation
damage.
Serious Eye 1 H318: Causes serious 2]
Damage/Irritation eye damage.

H302: Harmful if

Acute Toxicity (Oral) 4 [5]
swallowed.

Hazardous to the H410: Very toxic to

Aquatic Environment, 1 aquatic life with long [5]

Long-Term Hazard lasting effects.

These classifications underscore the critical need for appropriate personal protective
equipment (PPE) and careful handling to prevent any direct contact with the substance. The
corrosive nature of N-Methyldodecylamine means it can cause irreversible damage to skin
and eyes.[2][4]

Engineering Controls and Personal Protective
Equipment: A Multi-Layered Defense

A foundational principle of chemical safety is the hierarchy of controls. This approach prioritizes
the implementation of more effective control measures to mitigate risks.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldodecylamine
https://www.echemi.com/sds/n-methyldodecylamine-pid_Rock18266.html
https://www.fishersci.com/store/msds?partNumber=AAL0702503&productDescription=N-DODECYLMETHYLAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldodecylamine
https://file.medchemexpress.com/batch_PDF/HY-W235067/N-N-Dimethyldodecylamine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W235067/N-N-Dimethyldodecylamine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1205229/docs?utm_src=pdf-body#understanding-the-hazard-profile-of-n-methyldodecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldodecylamine
https://www.fishersci.com/store/msds?partNumber=AAL0702503&productDescription=N-DODECYLMETHYLAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hierarchy of Controls for N-Methyldodecylamine

Elimination
(Not Feasible)

Substitution
(Consider less hazardous alternatives)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support



https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Response for N-Methyldodecylamine Incident

Incident Occurs

(Spill or Exposure)

Assess the Situation
(Safety First!)

Major Spill/ Personnel Manageable
Exposure Exposure Spill
Control Spill

(See Protocol 4.2)

y Y

Evacuate Area Administer First Aid
(If Necessary) (See Protocol 4.1)

Decontaminate Area

y Y l

Report Incident to EHS

Click to download full resolution via product page

Workflow for responding to an N-Methyldodecylamine incident.

First-Aid Measures

Immediate medical attention is required for any exposure to N-Methyldodecylamine. [4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. [4]Remove contact lenses if present and easy to do. [3]Continue rinsing and
seek immediate medical attention from an ophthalmologist. * Skin Contact: Take off
immediately all contaminated clothing. [4]Rinse skin with plenty of water or shower for at
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least 15 minutes. [4]Call a physician immediately. [4][5]* Inhalation: Remove the victim to
fresh air and keep at rest in a position comfortable for breathing. [3][5]If breathing is difficult,
give oxygen. [3]If not breathing, give artificial respiration, but avoid mouth-to-mouth
resuscitation. [3][5]Call a physician immediately. [4]* Ingestion: Rinse mouth with water.
[3]Do NOT induce vomiting. [3][5]Never give anything by mouth to an unconscious person.
[3]Call a physician or Poison Control Center immediately. [3]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. [S]Wear full personal protective
equipment, including respiratory protection. [S]Ensure adequate ventilation. [5]*
Environmental Precautions: Prevent further leakage or spillage if safe to do so. [5]Do not let
the product enter drains, water courses, or the soil. [5]* Methods for Containment and
Cleaning Up: Absorb the spillage with a non-combustible, inert material such as sand, earth,
or universal binders. [5]Collect the absorbed material in a suitable container for disposal.
Decontaminate the affected area. [5]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, alcohol-resistant foam, or
carbon dioxide. [3][5]* Specific Hazards: Combustion may produce irritant fumes and toxic
gases such as nitrogen oxides and carbon monoxide. [6]* Protective Equipment for
Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective clothing.

[3][5]

Toxicological and Physicochemical Properties

A thorough understanding of the toxicological and physicochemical properties of N-

Methyldodecylamine is crucial for a comprehensive risk assessment.

Toxicological Information

Acute Toxicity: Harmful if swallowed. [5]* Skin Corrosion/Irritation: Causes severe skin burns.
[2][3]* Serious Eye Damage/Irritation: Causes serious eye damage. [2]* Carcinogenicity: No
component of this product present at levels greater than or equal to 0.1% is identified as a
probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.
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Physicochemical Properties

Property Value Source
Molecular Formula Ci13H20N [7]
Molecular Weight 199.38 g/mol [2]
Appearance Colorless to light yellow liquid [71[8]
Melting Point 18-19 °C [718]
Boiling Point 200 °C (lit.) [7]
Flash Point >110 °C (>230 °F) [71[8]
Density 0.795 g/mL at 25 °C (lit.) [7]
Water Solubility Not miscible [718]

Disposal Considerations

Dispose of N-Methyldodecylamine and its container in accordance with local, regional, and
national regulations. [3][5]This material and its container must be disposed of as hazardous
waste. [6]Avoid release to the environment. [5]

Conclusion

N-Methyldodecylamine is a valuable chemical intermediate with significant hazards. A
comprehensive understanding of its properties and strict adherence to the safety protocols
outlined in this guide are paramount for ensuring the safety of laboratory personnel and the
protection of the environment. By implementing a multi-layered approach to safety,
incorporating engineering controls, appropriate PPE, and robust emergency preparedness, the
risks associated with handling this corrosive compound can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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